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Compound of Interest

Compound Name: SB 202190

Cat. No.: B1681491 Get Quote

Technical Support Center: SB 202190
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with SB
202190.

Frequently Asked Questions (FAQs)
Q1: What is SB 202190 and what is its primary mechanism of action?

A1: SB 202190 is a potent, selective, and cell-permeable inhibitor of p38 mitogen-activated

protein (MAP) kinases.[1][2][3] It specifically targets the p38α and p38β isoforms, with IC50

values of 50 nM and 100 nM, respectively.[1][3] The compound functions by binding to the ATP

pocket of the p38 kinase, thereby competitively inhibiting its activity.[2][4] This selectivity makes

it a valuable tool for studying the roles of p38 MAPK in various cellular processes, including

inflammation and apoptosis.[4]

Q2: In which solvents is SB 202190 soluble?

A2: SB 202190 is soluble in several organic solvents, including DMSO, ethanol, and

dimethylformamide (DMF). It is, however, insoluble in water and sparingly soluble in aqueous

buffers.[5] For cell culture applications, it is recommended to first dissolve SB 202190 in DMSO

and then dilute it with the aqueous buffer of choice.

Q3: How should I store SB 202190 powder and stock solutions?
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A3: The solid powder form of SB 202190 should be stored at -20°C, where it can be stable for

up to four years.[1] Stock solutions, typically prepared in DMSO, should be aliquoted to avoid

repeated freeze-thaw cycles and stored at -80°C for up to a year or -20°C for shorter periods

(e.g., one month).[5] It is generally not recommended to store aqueous solutions for more than

a day.

Solubility Data
The solubility of SB 202190 can vary slightly between suppliers due to differences in purity and

formulation. The following table summarizes the reported solubility data from various sources.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO 100 301.80 MedchemExpress[6]

DMSO 118.8 358.54 TargetMol[7]

DMSO 66 199.19 Selleck Chemicals[5]

DMSO ≥57.7 >174.14 APExBIO[4]

DMSO 50 ~150 Sigma-Aldrich

DMSO 16 ~48 Cayman Chemical

DMSO 10 ~30 Sigma-Aldrich[8]

Ethanol 22 ~66 Selleck Chemicals[5]

Ethanol ≥22.47 >67.8 APExBIO[9]

Ethanol 0.25 ~0.75 Cayman Chemical

Dimethyl Formamide 10 ~30 Cayman Chemical

Water Insoluble Insoluble Selleck Chemicals[5]

DMSO:PBS (1:6, pH

7.2)
~0.14 ~0.42 Cayman Chemical
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Troubleshooting Guide
Issue: SB 202190 powder is not dissolving in DMSO.

This is a common issue that can arise from several factors. Follow this troubleshooting

workflow to address the problem.
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Troubleshooting SB 202190 Dissolution in DMSO

Start: SB 202190 powder
not dissolving in DMSO

Is the DMSO anhydrous
and freshly opened?

Use new, anhydrous DMSO.
Moisture can reduce solubility.

No

Gently warm the solution to 37°C
and/or use an ultrasonic bath.

Yes

Does the powder dissolve?

Solution Prepared Successfully

Yes

If issues persist,
contact technical support.

No
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p38 MAPK Signaling Pathway Inhibition by SB 202190
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.apexbt.com/sb202190-fhpi.html
https://www.selleckchem.com/products/SB-202190.html
https://www.medchemexpress.com/SB-202190.html
https://www.targetmol.com/compound/sb%20202190
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/371/983/s7067dat.pdf
https://tpca-1.com/index.php?g=Wap&m=Article&a=detail&id=16263
https://www.benchchem.com/product/b1681491#sb-202190-solubility-issues-and-solutions
https://www.benchchem.com/product/b1681491#sb-202190-solubility-issues-and-solutions
https://www.benchchem.com/product/b1681491#sb-202190-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

